N-(2-isopropoxyphenyl)-4-[(3-oxo-1,4-diazepan-1-yl)methyl]benzamide

• IUPAC Name: 4-[(3-oxo-1,4-diazepan-1-yl)methyl]-N-(2-propan-2-yloxyphenyl)benzamide
• InChI: InChI=1S/C22H27N3O3/c1-16(2)28-20-7-4-3-6-19(20)24-22(27)18-10-8-17(9-11-18)14-25-13-5-12-23-21(26)15-25/h3-4,6-11,16H,5,12-15H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: RZAACJHEEKSSJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)CN3CCCNC(=O)C3
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

N-(2-isopropoxyphenyl)-4-[(3-oxo-1,4-diazepan-1-yl)methyl]benzamide, also known as L-838,417, is a synthetic compound that belongs to the class of benzamides. This compound has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

N-(2-isopropoxyphenyl)-4-[(3-oxo-1,4-diazepan-1-yl)methyl]benzamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to be a potent and selective positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that plays a crucial role in various physiological and pathological processes in the brain. This compound has been used in various in vitro and in vivo studies to investigate the role of α7 nAChR in various neurological disorders, such as Alzheimer's disease, schizophrenia, and depression.

Mechanism of Action

The mechanism of action of N-(2-isopropoxyphenyl)-4-[(3-oxo-1,4-diazepan-1-yl)methyl]benzamide involves the positive allosteric modulation of the α7 nAChR. This compound binds to a specific site on the receptor, which enhances the binding of the endogenous ligand acetylcholine to the receptor and increases the opening of the ion channel. This results in an increase in the influx of calcium ions into the neuron, which leads to the activation of various intracellular signaling pathways and ultimately leads to the enhancement of synaptic transmission and plasticity.
Biochemical and Physiological Effects:
N-(2-isopropoxyphenyl)-4-[(3-oxo-1,4-diazepan-1-yl)methyl]benzamide has been shown to have various biochemical and physiological effects in the brain. This compound has been shown to enhance synaptic transmission and plasticity in various brain regions, such as the hippocampus and prefrontal cortex. This compound has also been shown to improve cognitive function in various animal models of neurological disorders, such as Alzheimer's disease and schizophrenia. Additionally, this compound has been shown to have neuroprotective effects, which may be beneficial in the treatment of various neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-(2-isopropoxyphenyl)-4-[(3-oxo-1,4-diazepan-1-yl)methyl]benzamide has several advantages for lab experiments. This compound is highly selective for the α7 nAChR and has a long duration of action, which allows for prolonged enhancement of synaptic transmission and plasticity. Additionally, this compound is relatively stable and can be easily synthesized in large quantities. However, there are also some limitations to the use of this compound in lab experiments. This compound has poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental paradigms. Additionally, the effects of this compound can be influenced by various factors, such as the concentration of endogenous ligands and the presence of other modulators of the α7 nAChR.

Future Directions

There are several future directions for the study of N-(2-isopropoxyphenyl)-4-[(3-oxo-1,4-diazepan-1-yl)methyl]benzamide. One potential direction is the investigation of the effects of this compound in various animal models of neurological disorders, such as Parkinson's disease and Huntington's disease. Another potential direction is the development of more potent and selective modulators of the α7 nAChR, which may have improved therapeutic potential. Additionally, the investigation of the effects of this compound on other ion channels and receptors in the brain may provide further insights into its mechanisms of action and potential therapeutic applications.